Cas no 1006441-13-9 (1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid)

1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid structure
1006441-13-9 structure
Product Name:1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid
CAS No:1006441-13-9
MF:C9H11N3O4
MW:225.201341867447
MDL:MFCD06805253
CID:3160092
PubChem ID:19619917
Update Time:2025-04-21

1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid
    • EN300-92454
    • STL414495
    • 1006441-13-9
    • DS-021684
    • 1-CYCLOPENTYL-3-NITRO-1H-PYRAZOLE-5-CARBOXYLICACID
    • AKOS015922098
    • AKOS000309108
    • BBL040985
    • SCHEMBL2373603
    • 2-cyclopentyl-5-nitropyrazole-3-carboxylic acid
    • GQB44113
    • MDL: MFCD06805253
    • Inchi: 1S/C9H11N3O4/c13-9(14)7-5-8(12(15)16)10-11(7)6-3-1-2-4-6/h5-6H,1-4H2,(H,13,14)
    • InChI Key: AAOKOARUVYPHDM-UHFFFAOYSA-N
    • SMILES: OC(C1=CC([N+](=O)[O-])=NN1C1CCCC1)=O

Computed Properties

  • Exact Mass: 225.07495584g/mol
  • Monoisotopic Mass: 225.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 101Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-92454-0.05g
1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid
1006441-13-9 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid
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Enamine
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